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Compound of Interest

Compound Name: Diazene, (4-methylphenyl)-

Cat. No.: B15463572

Essential Safety and Handling Guide for
Diazene, (4-methylphenyl)-

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling Diazene, (4-methylphenyl)-. It is intended for researchers, scientists,
and drug development professionals to ensure the safe management of this chemical in a
laboratory setting.

Hazard Identification

Diazene, (4-methylphenyl)-, an aromatic azo compound, presents several health and
environmental hazards. The following table summarizes its classification under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.
Hazardous to the aquatic 4 H413: May cause long lasting
environment, long-term hazard harmful effects to aquatic life.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure risk. The following table

outlines the recommended PPE for handling Diazene, (4-methylphenyl)-.

Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

necessary for splash hazards.

Must conform to EN166 or
OSHA 29 CFR 1910.133

standards.

Skin Protection

Chemical-resistant gloves. A
lab coat or chemical-resistant

apron. Closed-toe shoes.

See the glove compatibility
table below. Lab coats should
be buttoned. Avoid shorts and

open-toed footwear.

Respiratory Protection

NIOSH-approved air-purifying
respirator with organic vapor
cartridges and P100

particulate filters.

To be used in a well-ventilated
area, preferably a chemical
fume hood. A respirator is
necessary if engineering
controls are insufficient or

during spill cleanup.

Specific breakthrough time data for Diazene, (4-methylphenyl)- is not readily available. The

following table provides glove compatibility information for related aromatic amines and dyes as

a conservative guide.
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. Recommendation for
Glove Material . ) General Remarks
Aromatic Amines/Dyes

Recommended for protection
against a wide variety of

Butyl Rubber Excellent ) ] ) )
chemicals, including corrosive

acids, ketones, and esters.[1]

_ Offers superior resistance to
Viton® Excellent )
aromatic hydrocarbons.[2]

Not recommended for
prolonged direct contact with
o ] aromatic hydrocarbons or
Nitrile Rubber Good for splash protection ]
strong acids.[3][4] Change
gloves immediately after

incidental contact.

Provides good resistance to a
Neoprene Good )
range of chemicals.

Not generally recommended
Natural Rubber (Latex) Fair to Poor for handling aromatic

compounds.

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is paramount when handling Diazene, (4-
methylphenyl)-. The following diagram and procedural steps outline the recommended
process from preparation to post-handling.
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Safe Handling Workflow for Diazene, (4-methylphenyl)-

Preparation

Consult SDS and Lab Protocol

A

Don Appropriate PPE

4

Prepare Work Area in Fume Hood

Start of experiment

Handling
Y

Weigh Solid Chemical

4

Perform Experimental Work

End of experiment

Cleanup % Disposal

Decontaminate Equipment and Surfaces

4

Segregate and Label Waste

A/

Dispose of Waste According to Protocol

Final step

Post-Handling
Y

Remove PPE

4

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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